
Challenges in correlating AS1928370 network
data with user activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Technical Support Center: AS1928370 Network
Data Correlation
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with network

data from AS1928370 to correlate with user activity in experimental settings.

Troubleshooting Guides
Issue: Discrepancies in Timestamps Between Network
Logs and User Activity Records
Q1: My network traffic data from AS1928370 shows a consistent time-shift when compared to

my application's user activity logs. How can I correct this?

A1: Time synchronization issues are a common challenge when correlating data from different

sources. Network logs from AS1928370 are timestamped using Coordinated Universal Time

(UTC), while your application or user-side logging might be using a local timezone.

Experimental Protocol for Timestamp Synchronization:

Identify Timezones: Confirm the timezone standard for both your AS1928370 network data

logs and your user activity recording software. Network infrastructure typically uses UTC to

maintain a consistent standard across geographically distributed systems.
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Calculate the Offset: Determine the hour and minute offset of your local timezone from UTC.

Be mindful of Daylight Saving Time if it was in effect during the data collection period.

Data Normalization Script: Apply a programmatic correction to one of the datasets. It is best

practice to convert the local timestamps in your user activity logs to UTC. Below is a

conceptual Python snippet using the pandas and pytz libraries:

Verification: After conversion, compare a few known user events with the corresponding

network traffic spikes to ensure the alignment is accurate.

Data Presentation: Timestamp Mismatch Example

Data Source Original Timestamp Timezone
UTC Converted
Timestamp

User Activity Log 2025-11-20 14:30:15 EST (UTC-5) 2025-11-20 19:30:15

AS1928370 NetFlow 2025-11-20 19:30:16 UTC 2025-11-20 19:30:16

User Activity Log 2025-11-20 14:32:45 EST (UTC-5) 2025-11-20 19:32:45

AS1928370 NetFlow 2025-11-20 19:32:44 UTC 2025-11-20 19:32:44

Issue: Encrypted Traffic Obscuring User Actions
Q2: A significant portion of the network traffic from AS1928370 is encrypted (e.g., HTTPS/TLS).

How can I correlate this with specific user activities within our research platform?

A2: While the payload of encrypted traffic is unreadable, you can still leverage metadata and

traffic characteristics to infer user activity. This involves moving beyond deep packet inspection

and focusing on flow analysis.

Methodology for Correlating Encrypted Traffic:

Session-Based Correlation: Focus on the start and end times of TLS sessions. A new

session often corresponds to the user initiating a new task or logging into a module of your

research application.
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Traffic Volume Analysis: Correlate spikes in the volume of data transferred with known user

actions that involve large data payloads, such as uploading a dataset, running a

computational model, or downloading high-resolution imaging data.

IP and Port Filtering: Isolate traffic between the user's IP address and the specific servers

hosting your research platform. Even if the content is encrypted, knowing the source and

destination provides strong contextual clues.

Logical Workflow for Encrypted Traffic Analysis
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Analysis Pipeline

Output
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Correlated Activity
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Caption: Workflow for correlating user activity with encrypted network traffic.

Frequently Asked Questions (FAQs)
Q3: How can I distinguish traffic generated by our specific research application from

background "noise" on the AS1928370 network?

A3: The most effective method is to identify the dedicated IP addresses and server ports used

by your research application. Work with your IT department or cloud provider to get a definitive

list of these endpoints. You can then filter the AS1928370 network data to only include traffic to

or from these specific IPs and ports, effectively isolating your application's traffic.

Q4: The volume of network data is overwhelming. What's the best way to down-sample without

losing significant events?

A4: Instead of random sampling, use a technique called "sessionization." Group related

network flows into sessions based on user IP, destination server, and a time-based inactivity

threshold (e.g., 15 minutes). You can then analyze the characteristics of each session (total

volume, duration, packet count) rather than individual packets. This reduces data volume while

preserving the context of user interactions.

Data Presentation: Sessionization Summary

User IP
Destination
Server

Session
Start

Session
End

Duration (s)
Total
Volume
(MB)

198.51.100.1

2
203.0.113.5

10:05:12

UTC

10:15:30

UTC
618 150.2

198.51.100.1

2
203.0.113.5

10:25:05

UTC

10:28:15

UTC
190 25.8

198.51.100.1

5
203.0.113.8

11:10:00

UTC

11:45:22

UTC
2122 2105.6
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Q5: What is the recommended approach for handling dynamic IP addresses assigned to

users?

A5: This is a significant challenge. If possible, correlate network logs with authentication logs

from your application. When a user logs in, they create an event that links their user ID to a

specific IP address at a specific time. By joining your network data with these authentication

logs, you can associate network activity with a consistent user ID, even if their IP address

changes over time.

Signaling Pathway for User Authentication and IP Association
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[https://www.benchchem.com/product/b12371349#challenges-in-correlating-as1928370-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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